6-methyl-3-((pyridin-3-ylmethyl)thio)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-methyl-3-(pyridin-3-ylmethylsulfanyl)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C10H10N4OS/c1-7-9(15)12-10(14-13-7)16-6-8-3-2-4-11-5-8/h2-5H,6H2,1H3,(H,12,14,15)
• InChI Key: JBZVMNRJELLNTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)SCC2=CN=CC=C2
• Molecular Formula: C10H10N4OS
• Molecular Weight: 234.28 g/mol

Description

6-methyl-3-((pyridin-3-ylmethyl)thio)-1,2,4-triazin-5(4H)-one, also known as MPTT, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MPTT is a heterocyclic compound that contains a triazine ring and a pyridine ring, which gives it unique properties that make it useful in various fields of research.

Scientific Research Applications

Crystal Structure Analysis

The compound has been studied for its crystal structure, providing insights into its geometric and electronic properties. Such analyses are crucial for understanding the compound's potential in material science and organic chemistry applications. The study of pymetrozine, a related compound, highlights the importance of understanding the structural aspects for pest control applications (Jeon et al., 2015).

Drug Delivery Systems

Research into encapsulating lipophilic derivatives of pyrenyl, which share a structural motif with the compound , in water-soluble metalla-cages suggests potential applications in drug delivery systems. This encapsulation approach aims to enhance the bioavailability of hydrophobic drugs, demonstrating the compound's relevance in pharmaceuticals (Mattsson et al., 2010).

Coordination Chemistry and Hydrogen-Bonded Crystals

The compound's structural features allow it to act as a ligand that can chelate suitable metals, leading to the creation of materials with predictable structures held together by coordinative interactions and hydrogen bonds. This has implications for materials science, particularly in designing new crystalline materials with specific properties (Duong et al., 2011).

Analytical Chemistry Applications

In analytical chemistry, a specific derivative of the compound was used as an ionophore for developing a new ytterbium(III) PVC membrane electrode. This application demonstrates the compound's utility in creating selective sensors for metal ions, which is vital for environmental monitoring and industrial processes (Zamani et al., 2007).

Antiviral Research

Derivatives of the compound have been explored for their antiviral activities, underscoring the potential of such compounds in developing new antiviral drugs. The synthesis of specific derivatives and their biological evaluation highlight the compound's relevance in medicinal chemistry (Attaby et al., 2006).